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Compound of Interest

Compound Name: 2,4-Dichlorobenzoylacetonitrile

Cat. No.: B1315553 Get Quote

An In-depth Technical Guide to 2,4-
Dichlorobenzoylacetonitrile
For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Publicly available scientific data on 2,4-Dichlorobenzoylacetonitrile is

exceptionally limited. This guide compiles all accessible information and provides context

based on related chemical structures. The scarcity of data suggests that this compound is a

specialized chemical intermediate that has not been the subject of extensive research.

Introduction and Identification
2,4-Dichlorobenzoylacetonitrile is a chemical compound belonging to the class of β-

ketonitriles. It is crucial to distinguish it from structurally similar but distinct compounds such as

2,4-dichlorobenzonitrile and 2,4-dichlorophenylacetonitrile, which are more commonly

documented. The defining feature of 2,4-dichlorobenzoylacetonitrile is the presence of a

benzoyl group attached to an acetonitrile moiety, with two chlorine atoms substituting the

benzene ring at positions 2 and 4.

IUPAC Name: 3-(2,4-dichlorophenyl)-3-oxopropanenitrile

Chemical Structure:
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Physicochemical Properties
Comprehensive data on the physical and chemical properties of 2,4-
Dichlorobenzoylacetonitrile is not readily available in scientific literature. The only

experimentally determined property found is its melting point.

Table 1: Physical Properties of 2,4-Dichlorobenzoylacetonitrile

Property Value Reference

Molecular Formula C₉H₅Cl₂NO -

Molecular Weight 214.05 g/mol -

Melting Point 96-98 °C [1]

Appearance
Not specified (likely a solid at

room temperature)
-

Solubility Not specified -

Boiling Point Not specified -

Density Not specified -

Note: The lack of a specified CAS number for this compound further underscores its limited

characterization in public databases.

Synthesis and Experimental Protocols
A detailed experimental protocol for the synthesis of 2,4-Dichlorobenzoylacetonitrile has

been published and is outlined below.

Claisen Condensation Synthesis of 2,4-
Dichlorobenzoylacetonitrile
This synthesis involves the Claisen condensation of ethyl 2,4-dichlorobenzoate with acetonitrile

using a strong base, such as sodium hydride.

Reaction Scheme:
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Experimental Protocol:

Materials:

Ethyl 2,4-dichlorobenzoate (43.8 g)

Anhydrous acetonitrile (8.2 g)

80% Sodium hydride (6.1 g)

Anhydrous tetrahydrofuran (THF) (100 ml)

Ether (150 ml)

Ice-water

10% Hydrochloric acid

Procedure:

A suspension of 80% sodium hydride in 100 ml of anhydrous tetrahydrofuran is prepared in a

reaction vessel.

A mixture of ethyl 2,4-dichlorobenzoate and anhydrous acetonitrile is added dropwise to the

sodium hydride suspension over approximately 1 hour under reflux.

The resulting mixture is heated at the boiling point under reflux for an additional hour.

The mixture is then cooled to room temperature, and 150 ml of ether is added.

The precipitate is collected by suction filtration.

The collected precipitate is dissolved in 50 ml of ice-water.

The aqueous solution is acidified to a pH of 6 with 10% hydrochloric acid.

The resulting precipitate is filtered off with suction while cold, rinsed with ice-water, and dried

in vacuo at 40°C.[1]
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Yield: 12 g of 2,4-dichlorobenzoylacetonitrile with a melting point of 96-98°C.[1]

Mandatory Visualization:

Ethyl 2,4-dichlorobenzoate
Anhydrous Acetonitrile

Sodium Hydride
Anhydrous THF

Add ester and nitrile to NaH suspension in THF under reflux Heat under reflux for 1 hour Cool to room temperature and add ether Filter to collect precipitate Dissolve precipitate in ice-water Acidify with 10% HCl to pH 6 Filter, wash with ice-water, and dry 2,4-Dichlorobenzoylacetonitrile

Click to download full resolution via product page

Caption: Synthesis workflow for 2,4-Dichlorobenzoylacetonitrile.

Spectral Data
No specific spectral data (NMR, IR, Mass Spectrometry) for 2,4-Dichlorobenzoylacetonitrile
has been found in the surveyed literature. For researchers who synthesize this compound, it

would be necessary to perform these analyses to characterize the product fully.

Biological Activity and Signaling Pathways
There is no available information on the biological activity or any associated signaling pathways

for 2,4-Dichlorobenzoylacetonitrile.

For context, the broader class of benzoylacetonitrile derivatives has been investigated for

various biological activities. Some benzonitrile derivatives have shown potential as anticancer,

antimicrobial, and antiviral agents. However, it is crucial to note that these activities are highly

dependent on the specific substitution patterns and overall molecular structure. Without

experimental data, no biological activity can be attributed to 2,4-Dichlorobenzoylacetonitrile.

Conclusion
2,4-Dichlorobenzoylacetonitrile is a sparsely documented chemical compound. While a clear

synthetic protocol and a melting point are available, a comprehensive understanding of its

physical, chemical, and biological properties is lacking in the public domain. This technical

guide provides all currently accessible information and highlights the significant gaps in

knowledge regarding this compound. Further research would be required to elucidate its
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spectral characteristics, reactivity, and potential biological relevance. Professionals in drug

development and chemical research should consider this compound as a starting material or

intermediate that requires full characterization upon synthesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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